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Compound of Interest

Compound Name: Nickel (II) ion

CAS No.: 14701-22-5

Cat. No.: B1199968

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Electroless nickel (EN) plating is an autocatalytic chemical process used to deposit a layer of

nickel-phosphorus or nickel-boron alloy onto a solid substrate. Unlike electroplating, this

process does not require an external electrical current. The deposition occurs uniformly on all

surfaces of the substrate, including complex geometries, making it a valuable technique in

various scientific and industrial applications.[1][2] This document provides detailed application

notes and protocols for the composition of electroless nickel plating baths and the plating

procedure.

Data Presentation: Bath Compositions and
Operating Parameters
The composition of the electroless nickel plating bath is critical in determining the properties of

the resulting coating, such as its phosphorus content, hardness, corrosion resistance, and
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magnetic properties.[1][3] The baths are broadly classified based on the phosphorus content of

the deposited alloy: low (1-4% P), medium (5-9% P), and high (10-14% P).[3]

Table 1: Electroless Nickel Plating Bath Compositions
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Component Function
Low
Phosphorus
(1-4% P)

Medium
Phosphorus
(5-9% P)

High
Phosphorus
(10-14% P)

Nickel Source

Provides Ni²⁺

ions for

deposition

Nickel Sulfate

(NiSO₄·6H₂O)

Primary source

of nickel ions
20 - 30 g/L 20 - 30 g/L 20 - 30 g/L

Nickel Chloride

(NiCl₂·6H₂O)

Alternative nickel

source, often

used in alkaline

baths

As required As required As required

Reducing Agent
Reduces Ni²⁺ to

metallic Ni

Sodium

Hypophosphite

(NaH₂PO₂·H₂O)

Source of

electrons for

nickel reduction

and phosphorus

co-deposition

25 - 35 g/L 25 - 30 g/L 25 - 30 g/L

Complexing

Agents

Prevents

precipitation of

nickel salts and

controls the free

nickel ion

concentration

Lactic Acid

Forms

complexes with

nickel ions

8 - 10 g/L 15 - 25 g/L 20 - 30 g/L

Malic Acid Chelating agent - 10 - 15 g/L 15 - 25 g/L

Citric Acid /

Sodium Citrate

Buffering and

complexing

agent

As required As required As required
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pH Buffer

Maintains the

desired pH of the

bath

Sodium Acetate Buffering agent 15 - 20 g/L As required As required

Acetic Acid pH adjuster As required As required As required

Ammonium

Hydroxide

For alkaline

baths
- - As required

Stabilizers

Control the

plating reaction

and prevent

spontaneous

decomposition of

the bath

Lead Acetate Metallic stabilizer 0.002 - 0.003 g/L 0.002 - 0.003 g/L 0.002 - 0.003 g/L

Thiourea Organic stabilizer As required As required As required

Table 2: Operating Parameters for Electroless Nickel
Plating

Parameter Low Phosphorus
Medium
Phosphorus

High Phosphorus

pH 6.5 - 7.0 4.5 - 5.0 4.6 - 5.2

Temperature 85 - 95 °C 85 - 90 °C 85 - 90 °C

Plating Rate 15 - 25 µm/hr 12 - 20 µm/hr 8 - 15 µm/hr

Hardness (as plated) 550 - 650 HV₁₀₀ 500 - 600 HV₁₀₀ 450 - 550 HV₁₀₀

Hardness (heat-

treated)
> 850 HV₁₀₀ > 850 HV₁₀₀ > 850 HV₁₀₀

Corrosion Resistance Good Very Good Excellent

Magnetic Properties Magnetic Semi-magnetic Non-magnetic
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Experimental Protocols
Substrate Pre-treatment
Thorough cleaning and activation of the substrate surface are crucial for achieving good

adhesion and a uniform coating.[4][5] The pre-treatment process varies depending on the

substrate material.

Protocol 1.1: Pre-treatment for Ferrous Alloys (Steel, Iron)

Degreasing: Immerse the substrate in an alkaline soap cleaner solution at 65°C for 5-10

minutes to remove oils, grease, and other organic contaminants.

Rinsing: Thoroughly rinse the substrate with deionized water.

Acid Pickling: Immerse the substrate in a 50% hydrochloric acid solution at room

temperature for 1-2 minutes to remove rust and scale.

Rinsing: Rinse thoroughly with deionized water.

Activation: Immerse the substrate in a solution of 10% sulfuric acid at room temperature for

30-60 seconds.

Final Rinse: Rinse with deionized water immediately before placing it in the electroless nickel

plating bath.

Protocol 1.2: Pre-treatment for Aluminum Alloys

Degreasing: Immerse the aluminum part in a non-etch alkaline cleaner at 65°C for 3-5

minutes.[6]

Rinsing: Rinse thoroughly with deionized water.[6]

Deoxidizing/Desmutting: Immerse in a deoxidizer solution at room temperature for 30-60

seconds to remove the natural oxide layer.[6]

Rinsing: Rinse with deionized water.[6]

Zincate Treatment (Double Zincate Process):
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Immerse in a zincate solution for 30-60 seconds at room temperature.[6] This deposits a

thin layer of zinc on the aluminum surface.

Rinse with deionized water.[6]

Strip the zinc layer by immersing in a 50% nitric acid solution for 30-60 seconds.[6]

Rinse with deionized water.[6]

Apply a second, thinner, and more uniform zincate layer by immersing in the zincate

solution for 20-30 seconds.[6]

Final Rinse: Rinse thoroughly with deionized water before proceeding to the plating bath.[6]

Electroless Nickel Plating Bath Preparation and Plating
Procedure
Protocol 2.1: Bath Preparation

Fill a clean plating tank (e.g., polypropylene or stainless steel) to about half its final volume

with deionized water.

Heat the water to the desired operating temperature (e.g., 85-90°C).

Sequentially dissolve the chemical components (from Table 1) in the heated water, ensuring

each component is fully dissolved before adding the next. The typical order of addition is

complexing agents, nickel source, and then the reducing agent.

Add the stabilizer(s) in the correct, very low concentration.

Adjust the pH to the desired range using appropriate acids or bases (e.g., sulfuric acid or

ammonium hydroxide).

Add deionized water to reach the final volume.

Allow the bath to stabilize at the operating temperature and pH for at least 30 minutes before

introducing the substrate.
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Protocol 2.2: Plating Procedure

Immerse the pre-treated substrate into the stabilized electroless nickel plating bath.[4] For

non-catalytic surfaces like copper, contact with a piece of steel may be required for the initial

5 minutes to initiate the reaction.[4]

Maintain the bath temperature and pH within the specified operating range throughout the

plating process.[5] Gentle agitation of the solution is recommended to ensure uniform

deposition and prevent pitting.

The plating time will depend on the desired coating thickness and the plating rate of the bath

(refer to Table 2).[4] For example, a 30-minute plating time might yield a thickness of

approximately 12.5 µm (0.0005 inches).[4]

Once the desired thickness is achieved, remove the substrate from the bath.

Rinse the plated part thoroughly with deionized water.

Dry the plated part using a clean, dry air stream or by placing it in an oven at a low

temperature.

Post-treatment
Post-treatment heat application can enhance the hardness and adhesion of the electroless

nickel coating.[7]

Protocol 3.1: Heat Treatment

For adhesion improvement on steel, heat the plated part at 180-200°C for 2-4 hours.[1]

To achieve maximum hardness (typically >850 HK₁₀₀), heat treat the plated part at 260-

400°C for 1 hour.[1][7]

Mandatory Visualization
Chemical Reaction Pathway
The following diagram illustrates the fundamental chemical reactions occurring during

electroless nickel plating with a hypophosphite reducing agent.
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Anodic Reactions (Oxidation)

Cathodic Reactions (Reduction)

Side Reaction (Phosphorus Co-deposition)

Hypophosphite (H₂PO₂⁻)

Phosphite (H₂PO₃⁻)

Oxidation

Water (H₂O)

Hydrogen Ions (H⁺)

Electrons (e⁻)

Electrons (e⁻) Nickel Ions (Ni²⁺)

Metallic Nickel (Ni⁰)

Reduction

Hypophosphite (H₂PO₂⁻)

Phosphorus (P)

Adsorbed Hydrogen Water (H₂O)

Hydroxide (OH⁻)
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Start

1. Degreasing
(Alkaline Cleaner)

Rinse
(DI Water)

2. Acid Etching / Deoxidizing

Rinse
(DI Water)

3. Activation
(e.g., Acid Dip or Zincate)

Rinse
(DI Water)

4. Electroless Nickel Plating
(Controlled Temp & pH)

Rinse
(DI Water)

5. Drying

6. Post-treatment
(Heat Treatment - Optional)

End

No Heat Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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